Cas no 2227901-70-2 (rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate
• CAS No: 2227901-70-2
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• CID: 5864431
• PubChem ID: 165528821
• Update Time: 2025-05-25

rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate
• EN300-1454589
• 2227901-70-2

• Inchi： 1S/C13H17BrN2O2/c1-2-18-13(17)10-7-16-6-9(10)8-3-4-11(14)12(15)5-8/h3-5,9-10,16H,2,6-7,15H2,1H3/t9-,10+/m0/s1
• InChI Key： PKLVAYKGFOOXCI-VHSXEESVSA-N
• SMILES： BrC1C=CC(=CC=1N)[C@@H]1CNC[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 312.04734g/mol
• Monoisotopic Mass: 312.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate

Research Briefing on rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate (CAS: 2227901-70-2)

In recent years, the compound rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate (CAS: 2227901-70-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative is recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and oncological pathways. The presence of both amino and bromo functional groups on the phenyl ring, combined with the stereochemical complexity of the pyrrolidine core, makes this compound a versatile scaffold for drug discovery.

Recent studies have focused on the synthetic routes and pharmacological evaluation of rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized asymmetric synthesis of this compound, achieving high enantiomeric purity (>99% ee) via a chiral auxiliary-assisted strategy. The study highlighted the compound's role as a precursor to potent sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where researchers explored the compound's utility in fragment-based drug design (FBDD). The bromo substituent was leveraged for late-stage functionalization via palladium-catalyzed cross-coupling reactions, enabling rapid diversification into a library of analogs. Screening against a panel of kinases revealed selective inhibition of cyclin-dependent kinases (CDKs), suggesting potential applications in cancer therapy. Molecular docking studies further elucidated the binding mode of the lead analog, rac-ethyl (3R,4S)-4-(3-amino-4-(pyridin-3-yl)phenyl)pyrrolidine-3-carboxylate, within the ATP-binding site of CDK2.

Pharmacokinetic profiling of rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate derivatives has also been a focus of recent investigations. A preclinical study published in Drug Metabolism and Disposition (2024) demonstrated favorable blood-brain barrier permeability for several analogs, with brain-to-plasma ratios exceeding 0.8. However, metabolic stability remains a challenge, as the ethyl ester moiety undergoes rapid hydrolysis in plasma. Prodrug strategies, including amide and carbamate derivatives, are currently under evaluation to address this limitation.

In conclusion, rac-ethyl (3R,4S)-4-(3-amino-4-bromophenyl)pyrrolidine-3-carboxylate (CAS: 2227901-70-2) represents a promising scaffold with multifaceted applications in medicinal chemistry. Ongoing research is expected to further explore its potential in CNS disorders, oncology, and beyond, with particular emphasis on improving metabolic stability and target selectivity. The compound's synthetic accessibility and structural versatility position it as a valuable tool for future drug discovery campaigns.